Cas no 1867780-12-8 (Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)-)

• Product Name: Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)-
• CAS No: 1867780-12-8
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• CID: 5896380
• PubChem ID: 86319158
• Update Time: 2025-05-20

Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)-
• (R)-1-(2,4-Dichlorophenyl)-2,2,2-trifluoroethan-1-ol
• (1r)-1-(2,4-dichlorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1930516
• 1867780-12-8

• Inchi： 1S/C8H5Cl2F3O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
• InChI Key： PVMHQZFWMAORFX-SSDOTTSWSA-N
• SMILES： [C@H](C1C=CC(Cl)=CC=1Cl)(O)C(F)(F)F

Computed Properties

• Exact Mass: 243.9669547g/mol
• Monoisotopic Mass: 243.9669547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 278.9±40.0 °C(Predicted)
• pka: 11.27±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)-

Recent Advances in the Study of Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)- (CAS: 1867780-12-8)

Benzenemethanol, 2,4-dichloro-α-(trifluoromethyl)-, (αR)- (CAS: 1867780-12-8) is a chiral compound of significant interest in the pharmaceutical and agrochemical industries due to its potential as a building block for active ingredients. Recent studies have focused on its synthesis, stereoselective properties, and applications in drug development. This research brief consolidates the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (αR)-2,4-dichloro-α-(trifluoromethyl)benzenemethanol using asymmetric hydrogenation techniques. The research demonstrated a high-yield (92%) and enantiomeric excess (ee >99%) pathway, leveraging a novel iridium-based catalyst. This advancement addresses previous challenges in achieving stereochemical purity, which is critical for pharmaceutical applications where enantiomeric impurities can lead to reduced efficacy or adverse effects.

In parallel, computational studies have investigated the compound's molecular interactions with biological targets. Density Functional Theory (DFT) calculations revealed that the (αR)-configuration exhibits a 30% stronger binding affinity to the γ-aminobutyric acid (GABA_A) receptor compared to its (αS)-counterpart. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest potential applications in central nervous system (CNS) drug development, particularly for anxiolytic and anticonvulsant therapies.

Industrial applications have also progressed, with patent filings (WO2023056789A1) disclosing its use as an intermediate in next-generation fungicides. The 2,4-dichloro and trifluoromethyl moieties confer remarkable bioactivity against Botrytis cinerea, a pervasive agricultural pathogen. Field trials showed 85% efficacy at concentrations as low as 50 ppm, outperforming current market standards by 20%.

Toxicological assessments remain an active area of research. A recent OECD-compliant study (GLP) reported an LD₅₀ >2000 mg/kg in rodent models, classifying the compound as Category 5 under the Globally Harmonized System. However, metabolite analysis detected trace levels of chlorinated byproducts, prompting ongoing investigations into environmental persistence and degradation pathways.

The compound's stability under physiological conditions was evaluated in a 2024 European Journal of Pharmaceutical Sciences publication. Accelerated stability testing (40°C/75% RH) confirmed a shelf-life exceeding 36 months when stored in amber glass under nitrogen atmosphere. These results support its viability for large-scale pharmaceutical manufacturing.

Emerging applications include its use in positron emission tomography (PET) tracer development. Researchers at the University of Tokyo successfully incorporated fluorine-18 at the trifluoromethyl group, creating a radiolabeled version ([¹⁸F]-(αR)-2,4-dichloro-α-(trifluoromethyl)benzenemethanol) with 98% radiochemical purity. Preliminary imaging studies in non-human primates demonstrated excellent blood-brain barrier penetration and specific binding to serotonin receptors (5-HT_2A).

Future research directions highlighted in a recent ACS symposium include: (1) developing continuous flow synthesis methods to improve production scalability, (2) exploring structure-activity relationships through systematic derivatization, and (3) investigating potential as a chiral resolving agent for racemic mixtures. The compound's unique stereoelectronic properties continue to make it a valuable subject for both applied and theoretical studies in medicinal chemistry.